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Cat. No.: B105752 Get Quote

Introduction

Dibutyl carbonate (DBC), also known as di-n-butyl carbonate, is an organic compound with

the chemical formula C9H18O3.[1][2][3][4] It is a colorless to nearly colorless liquid that finds

application in various chemical and industrial processes.[1][5] Notably, it serves as a

pharmaceutical intermediate, a solvent, and a reagent in organic synthesis.[5][6] This technical

guide provides a comprehensive overview of dibutyl carbonate, including its chemical and

physical properties, synthesis methodologies, applications in research and drug development,

and essential safety information.

Physicochemical Properties
Dibutyl carbonate is characterized by its high flash point and strong oxidation resistance.[7] A

summary of its key quantitative properties is presented in the table below for easy reference.
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Property Value Source(s)

CAS Number 542-52-9 [1][2][3][4][8]

Molecular Formula C9H18O3 [1][2][3][4]

Molecular Weight 174.24 g/mol [1][2][3]

Appearance
Clear, colorless to very pale

yellow liquid
[1]

Melting Point < 25 °C [1][2]

Boiling Point 206.6 - 207.2 °C at 760 mmHg [1][2][9][10]

Density 0.9251 - 0.932 g/cm³ at 20°C [1][2][9][10]

Refractive Index (nD20) 1.4117 - 1.419 [1][2][9][10]

Flash Point 76 °C [2]

Vapor Pressure 0.228 mmHg at 25°C [2]

Solubility in DMSO 55 mg/mL (315.66 mM) [11]

Storage Temperature 2-8°C [1][2]

Synthesis of Dibutyl Carbonate
Several synthetic routes to dibutyl carbonate have been developed. A common and

industrially relevant method involves the direct reaction of urea and n-butanol.[12] This process

is favored due to the low cost of urea.[12] The reaction is typically carried out in the presence of

a heterogeneous catalyst.[12] Another established laboratory-scale preparation involves the

reaction of butanol with carbon dioxide and 1-chlorobutane.[8][9]

Experimental Protocol: Synthesis of Dibutyl Carbonate from n-Butanol, Carbon Dioxide, and

1-Chlorobutane[8][9]

This protocol outlines a laboratory procedure for the synthesis of dibutyl carbonate.

Materials:
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n-Butanol (2.22 g, 0.03 mol)

N-cyclohexyl-N',N',N'',N''-tetramethylguanidine (CyTMG) (6.9 g, 0.035 mol)

Acetonitrile (30 mL)

1-Chlorobutane (8.33 g, 0.09 mol) in Acetonitrile (10 mL)

Carbon Dioxide (CO2) gas

Biphenyl (internal standard for GC analysis)

Diethyl ether

Equipment:

160 mL Parr autoclave

Fischer–Porter bottle

Pressure head and gas lines

Magnetic stirrer

Heating mantle

Gas chromatograph (GC)

Procedure:

Charge the 160 mL Parr autoclave with n-butanol (2.22 g), N-cyclohexyl-N',N',N'',N''-

tetramethylguanidine (6.9 g), and acetonitrile (30 mL).[8][9]

Seal the autoclave and introduce 160 psig of CO2 while stirring at room temperature. An

exothermic reaction will cause the temperature to rise to approximately 40°C.[9]

In a separate Fischer–Porter bottle, prepare a solution of 1-chlorobutane (8.33 g) in

acetonitrile (10 mL). Pressurize this bottle with 80 psig of CO2.[8][9]
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After 1 hour, add the 1-chlorobutane solution to the autoclave in one portion under 80 psig of

CO2.[8][9]

Increase the pressure in the autoclave to 160 psig with CO2 and heat the reaction mixture to

85°C for 16 hours.[8][9]

After the reaction period, allow the mixture to cool to room temperature and then carefully

release the pressure.[8][9]

Withdraw an aliquot of the reaction mixture and dilute it with diethyl ether.[8][9]

Filter the mixture to remove the precipitated CyTMGH+Cl-.[8][9]

Analyze the filtrate by gas chromatography, using biphenyl as an internal standard, to

determine the yield of dibutyl carbonate. The expected yield is approximately 73%.[8][9]

Applications in Research and Drug Development
Dibutyl carbonate serves as a key building block in the synthesis of various active

pharmaceutical ingredients (APIs).[6] Its role as a pharmaceutical intermediate is a primary

driver of its market demand.[6]

Carbonylating and Alkylating Agent: In organic synthesis, dibutyl carbonate can function as

a carbonylating or alkylating reagent.[7] It is considered a safer alternative to phosgene for

the synthesis of polycarbonates.[7]

Synthesis of Carbamates: It reacts with organic amines to produce N-substituted organic

carbamates, which are precursors for the non-phosgene synthesis of organic isocyanates.[7]

Solvent: Dibutyl carbonate is also utilized as a solvent in various applications, including for

coatings and inks, and in the production of expanded polystyrene.[5][7] Its low toxicity and

environmentally friendly characteristics make it a suitable choice in certain formulations.[5]

Logical Workflow: Synthesis of N-Substituted Carbamates

The following diagram illustrates the general reaction pathway for the synthesis of N-

substituted carbamates using dibutyl carbonate, a key step in various pharmaceutical

syntheses.
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Synthesis of N-Substituted Carbamates

Dibutyl Carbonate

N-Substituted Carbamate

+ Amine

Primary/Secondary Amine
(R-NH2 or R2NH)

Butanol (Byproduct)

Formation of

Click to download full resolution via product page

Caption: Reaction of dibutyl carbonate with an amine to yield an N-substituted carbamate and

butanol.

Safety and Handling
Dibutyl carbonate presents several hazards that require careful handling in a laboratory or

industrial setting.

Hazard Identification:

Causes skin irritation.[3][13]

May cause an allergic skin reaction.[1][3][13]

Causes serious eye damage.[1][3][13]

Harmful to aquatic life with long-lasting effects.[3]

Toxicological Data:

Acute Oral Toxicity (Rat): LD50: 5,000 mg/kg[13]
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Acute Dermal Toxicity (Rabbit): LD50: 2,000 mg/kg[13]

Handling and Storage:

Wear appropriate personal protective equipment (PPE), including gloves, and eye/face

protection.[14]

Ensure adequate ventilation and work in a well-ventilated area.[14]

Store in a tightly closed container in a dry, well-ventilated place, away from heat and sources

of ignition.[14] Recommended storage is between 2-8°C.[1][2]

Incompatible with strong oxidizing agents.[14]

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[14]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, consult a physician.[14]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting.[13][14]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Consult a physician.

[13]

This guide is intended for use by trained professionals and should be supplemented with a

thorough review of the full Safety Data Sheet (SDS) before handling dibutyl carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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